Cas no 71828-05-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]-
• CAS No: 71828-05-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 545014
• PubChem ID: 367147

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]-
• 5-[(2-methylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• NSC-636608
• AKOS001378662
• NSC636608
• 5-(o-tolylmethylene)hexahydropyrimidine-2,4,6-trione
• DTXSID00327168
• 5-(2-Methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione
• 71828-05-2
• Z56760677

• Inchi： InChI=1S/C12H10N2O3/c1-7-4-2-3-5-8(7)6-9-10(15)13-12(17)14-11(9)16/h2-6H,1H3,(H2,13,14,15,16,17)
• InChI Key： YFQCFZBGKOFIMZ-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C=C2C(=O)NC(=O)NC2=O

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27